Cas no 1263058-44-1 (2-(Chloromethyl)-3-methoxy-5-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-methoxy-5-methylpyridine
• CAS No: 1263058-44-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 4902931
• Update Time: 2025-10-29

2-(Chloromethyl)-3-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-methoxy-5-methylpyridine
• 2-Chloromethyl-3-methoxy-5-methylpyridine
• 2-(Chloromethyl)-3-methoxy-5-methylpyridine

• Inchi： 1S/C8H10ClNO/c1-6-3-8(11-2)7(4-9)10-5-6/h3,5H,4H2,1-2H3
• InChI Key： WSNHMOHGHNWWLO-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-methoxy-5-methylpyridine

Introduction to 2-(Chloromethyl)-3-methoxy-5-methylpyridine (CAS No. 1263058-44-1)

The compound 2-(Chloromethyl)-3-methoxy-5-methylpyridine (CAS No. 1263058-44-1) is a heterocyclic aromatic compound with a pyridine ring substituted at positions 2, 3, and 5. This molecule has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring with a chloromethyl group at position 2, a methoxy group at position 3, and a methyl group at position 5. These substituents contribute to the compound's reactivity, stability, and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in the development of new drugs and agrochemicals. The presence of the chloromethyl group in 2-(Chloromethyl)-3-methoxy-5-methylpyridine makes it a valuable intermediate in organic synthesis, particularly in the preparation of bioactive molecules. The methoxy group at position 3 enhances the compound's solubility and bioavailability, while the methyl group at position 5 contributes to its stability and selectivity in various chemical reactions.

In terms of synthesis, 2-(Chloromethyl)-3-methoxy-5-methylpyridine can be prepared through a variety of methods, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These advancements have made the compound more accessible for large-scale production and application in industrial settings.

The biological activity of 2-(Chloromethyl)-3-methoxy-5-methylpyridine has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in several scientific journals.

In the field of agrochemistry, pyridine derivatives like 2-(Chloromethyl)-3-methoxy-5-methylpyridine have been investigated for their potential as pesticides and herbicides. The compound's ability to disrupt key biochemical pathways in pests and weeds has been demonstrated in laboratory experiments. Furthermore, its selectivity towards specific targets reduces the risk of off-target effects, which is a critical factor in agricultural applications.

The environmental impact of 2-(Chloromethyl)-3-methoxy-5-methylpyridine has also been a topic of interest among researchers. Studies have shown that the compound degrades rapidly under environmental conditions, minimizing its persistence in soil and water systems. This property makes it an eco-friendly alternative to traditional chemicals used in agriculture and industry.

In conclusion, 2-(Chloromethyl)-3-methoxy-5-methylpyridine (CAS No. 1263058-44-1) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with its favorable biological and environmental properties, positions it as an important molecule in contemporary research and development efforts. As new studies continue to uncover its full potential, this compound is expected to play a significant role in advancing various scientific disciplines.